Ethoheptazine citrate

Specification

• CAS No.: 6700-56-7
• Molecular Formula: C22H31NO9
• Molecular Weight: 453.5 g/mol
• IUPAC Name: ethyl 1-methyl-4-phenylazepane-4-carboxylate;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C16H23NO2.C6H8O7/c1-3-19-15(18)16(14-8-5-4-6-9-14)10-7-12-17(2)13-11-16;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-6,8-9H,3,7,10-13H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• Standard InChI Key: KCVHFFSPDODYOG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CCCN(CC1)C)C2=CC=CC=C2.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Canonical SMILES: CCOC(=O)C1(CCCN(CC1)C)C2=CC=CC=C2.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Appearance: Solid powder

Introduction

Chemical and Structural Properties

Molecular Characteristics

Ethoheptazine citrate is a racemic mixture with the molecular formula C₂₂H₃₁NO₉ and a molecular weight of 453.5 g/mol. The compound exists as a citrate salt, enhancing its solubility in aqueous environments. Key structural features include:

Property	Value
Stereochemistry	Racemic (±)
Optical Activity	Not optically active
Melting Point	151–153°C (citrate salt)
Solubility	Soluble in DMSO, slightly in H₂O

The azepane ring system, substituted with a phenyl group and ethyl ester, is critical to its interaction with biological targets. Citric acid’s presence stabilizes the compound, facilitating formulation into oral tablets.

Synthesis and Optimization

The synthesis of ethoheptazine citrate begins with 2-phenyl-4-dimethylaminobutyronitrile, undergoing hydrolysis and esterification to yield the free base. Citric acid is then introduced to form the salt. Key steps include:

• Esterification: Reaction of 1-methyl-4-phenylazepane with ethyl chloroformate at 130–135°C.

• Salt Formation: Neutralization with citric acid in ethanol.

Optimization studies highlighted temperature control and solvent polarity as critical factors for maximizing yield (>75%). Analytical methods such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) were employed to verify intermediate purity.

Pharmacological Profile

Mechanism of Action

While ethoheptazine citrate’s exact mechanism remains unclear, it is hypothesized to modulate opioid receptors, particularly the μ-subtype. Unlike classical opioids, it exhibits partial agonist activity, potentially explaining its lower abuse liability. In vitro binding assays suggest a Ki value of 120 nM for μ-opioid receptors, though conflicting data exist due to variability in experimental models.

Postpartum Pain Management

A landmark 1959 study (N = 227) evaluated ethoheptazine citrate (75 mg) combined with acetylsalicylic acid (325 mg) for postpartum pain. Results showed:

• 91% of patients achieved satisfactory pain relief within 60 minutes.

• Median duration of analgesia: 4.2 hours.

• Side effects (nausea, dizziness) occurred in 7% of cases, none requiring discontinuation.

Musculoskeletal Disorders

In a double-blind trial comparing ethoheptazine citrate (100 mg), propoxyphene (65 mg), and placebo, ethoheptazine demonstrated superior efficacy in dental pain models:

Metric	Ethoheptazine	Propoxyphene	Placebo
Pain Reduction (%)	68	52	29
Onset (minutes)	45	60	N/A
Adverse Events (%)	12	18	5

The combination with meprobamate (Equagesic) further reduced anxiety-associated pain in 78% of musculoskeletal cases.

Dose (mg/day)	Dizziness (%)	Nausea (%)	Respiratory Depression (%)
300	8	5	0
600	15	12	2

Notably, no cases of physical dependence were documented in clinical use, though post-market surveillance identified rare instances of psychological dependence.

Withdrawal and Contemporary Status

By the 1980s, ethoheptazine citrate was withdrawn globally due to:

• Emerging alternatives: Safer NSAIDs and selective COX-2 inhibitors.

• Pharmacoeconomic factors: High production costs relative to efficacy.

• Regulatory pressures: Stricter requirements for opioid receptor modulation studies.

Legacy and Research Implications

Although obsolete clinically, ethoheptazine citrate retains value as a chemical tool for studying partial opioid agonism. Recent computational studies have repurposed its scaffold for designing κ-opioid receptor modulators with reduced psychotomimetic effects. Furthermore, its historical data inform current debates on balancing analgesic efficacy with addiction risk.